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Executive Summary
Sophoraflavanone H is a prenylated flavanone isolated from species of the Sophora genus,

noted for its unique hybrid chemical structure.[1][2] While direct research into its therapeutic

targets is in its nascent stages, preliminary studies highlight its potential as an antioxidant,

antimicrobial, and antitumor agent.[1][2][3] This technical guide summarizes the current, limited

knowledge on Sophoraflavanone H and provides an in-depth comparative analysis of its

closely related and extensively studied analogue, Sophoraflavanone G. By examining the

established mechanisms of Sophoraflavanone G, we can extrapolate potential therapeutic

targets and pathways for Sophoraflavanone H, offering a foundational roadmap for future

research and drug development. This guide details key signaling pathways, presents

quantitative data from relevant studies, and provides standardized experimental protocols for

investigating the bioactivity of these compounds.

Confirmed Therapeutic Activities of
Sophoraflavanone H
Direct experimental evidence for the therapeutic targets of Sophoraflavanone H is currently

limited. However, one key study has demonstrated its potent antioxidant capabilities.

Antioxidant Activity
Sophoraflavanone H has been shown to be a powerful inhibitor of copper-ion-induced protein

oxidative modification in vitro.[3] In comparative assays, its inhibitory effect was more potent
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than that of naringenin, a related flavanone, and mannitol, a known hydroxyl radical scavenger.

[3] This suggests that Sophoraflavanone H may play a significant role in mitigating cellular

damage caused by oxidative stress, a pathological component of numerous diseases including

neurodegenerative disorders, cardiovascular disease, and cancer.

Target: Reactive Oxygen Species (ROS) and metal-ion-induced protein oxidation.

Mechanism: Direct scavenging of free radicals and/or chelation of metal ions to prevent

oxidative damage to proteins.[3]

Potential Therapeutic Targets Based on
Sophoraflavanone G Analogue
Given the structural similarity and shared origin, the well-documented therapeutic targets of

Sophoraflavanone G serve as highly probable targets for Sophoraflavanone H. The following

sections detail these targets, organized by therapeutic area.

Potential Anti-Cancer Targets
Sophoraflavanone G exhibits multi-faceted anticancer activity by modulating key signaling

pathways that control cell proliferation, survival, and apoptosis.[4]

Signal Transducer and Activator of Transcription (STAT) proteins, particularly STAT3, are often

persistently activated in many cancers, promoting cell survival and proliferation.

Sophoraflavanone G acts as a novel small-molecule inhibitor of this pathway.

Primary Targets: Janus Kinases (JAKs), Src Family Tyrosine Kinases (e.g., Lyn, Src), Akt,

and ERK1/2.[5]

Mechanism: Sophoraflavanone G inhibits the phosphorylation of upstream kinases (JAKs,

Src, Akt, ERK1/2), which in turn prevents the tyrosine phosphorylation and activation of

STAT3 and STAT5.[5] This blockade halts the STAT dimerization, nuclear translocation, and

subsequent transcription of target genes involved in cell proliferation and anti-apoptosis.[5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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